Cas no 71520-01-9 (2-Propenoic acid,2-methyl-, 1,1'-[phenylenebis(iminocarbonyloxy-2,1-ethanediyl)] ester)

• Product name: 2-Propenoic acid,2-methyl-, 1,1'-[phenylenebis(iminocarbonyloxy-2,1-ethanediyl)] ester
• CAS No: 71520-01-9
• MF: C₂₀H₂₄N₂O₈
• MW: 420.41316
• CID: 576473
• PubChem ID: 44145060

2-Propenoic acid,2-methyl-, 1,1'-[phenylenebis(iminocarbonyloxy-2,1-ethanediyl)] ester Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid,2-methyl-, 1,1'-[phenylenebis(iminocarbonyloxy-2,1-ethanediyl)] ester
• 2-Propenoicacid, 2-methyl-, phenylenebis(iminocarbonyloxy-2,1-ethanediyl) ester (9CI)
• 2-[[2-[2-(2-methylprop-2-enoyloxy)ethoxycarbonylamino]phenyl]carbamoyloxy]ethyl 2-methylprop-2-enoate
• 2-Propenoic acid, 2-methyl-, 1,1'-(phenylenebis(iminocarbonyloxy-2,1-ethanediyl)) ester
• Bis(2-(methacryloyloxy)ethyl) phenylenedicarbamate
• 2-Propenoic acid, 2-methyl-, phenylenebis(iminocarbonyloxy-2,1-ethanediyl) ester
• [(1,2-Phenylene)bis(azanylylidene)(hydroxymethanylylidene)oxyethane-2,1-diyl] bis(2-methylprop-2-enoate)
• 71520-01-9
• DTXSID50992007

• Inchi： InChI=1S/C20H24N2O8/c1-13(2)17(23)27-9-11-29-19(25)21-15-7-5-6-8-16(15)22-20(26)30-12-10-28-18(24)14(3)4/h5-8H,1,3,9-12H2,2,4H3,(H,21,25)(H,22,26)
• InChI Key： MHCXRJHMCKOMFE-UHFFFAOYSA-N
• SMILES： CC(=C)C(=O)OCCOC(=O)NC1=CC=CC=C1NC(=O)OCCOC(=O)C(=C)C

Computed Properties

• Exact Mass: 420.15326573g/mol
• Monoisotopic Mass: 420.15326573g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 30
• Rotatable Bond Count: 14
• Complexity: 605
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 129Ų